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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triethanolamine lauryl

sulfate (TEALS) in the formulation of topical drug delivery vehicles. This document includes

detailed protocols for formulation, characterization, and in vitro performance testing, along with

illustrative data and diagrams to guide researchers in the development of effective and stable

topical products.

Introduction to Triethanolamine Lauryl Sulfate
(TEALS) in Topical Formulations
Triethanolamine lauryl sulfate is the triethanolamine salt of lauryl sulfuric acid. It is an anionic

surfactant widely used in cosmetic and pharmaceutical preparations.[1][2] In topical drug

delivery, TEALS serves multiple functions, primarily as an emulsifying agent, a stabilizer, and a

surfactant to aid in the formulation of creams, lotions, and gels.[3][4][5] Its ability to reduce

surface tension makes it valuable for creating stable emulsions of otherwise immiscible liquids

like oil and water.[3][4]

Key Functions of TEALS in Topical Drug Delivery Vehicles:

Emulsification: TEALS is crucial for the formation and stabilization of emulsions, such as

creams and lotions, by preventing the separation of oil and water phases.[5]
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Surfactant and Cleansing Agent: It helps in the removal of dirt and oils from the skin.[1]

Wetting Agent: TEALS improves the spreadability of the formulation on the skin.[3]

Potential Permeation Enhancement: As a surfactant, TEALS may interact with the stratum

corneum, potentially enhancing the penetration of active pharmaceutical ingredients (APIs).

[4]

Safety and Regulatory Considerations:

TEALS is considered safe for use in cosmetic and topical formulations at concentrations up to

10.5%; higher concentrations may cause skin irritation.[1][2][6] It is important to note that

formulations containing TEALS should not include N-nitrosating agents to avoid the formation

of nitrosamines.[2]

Physicochemical Properties and Characterization
The physicochemical properties of a topical formulation are critical to its performance and

stability. The inclusion of TEALS can influence these characteristics.

Table 1: Physicochemical Characterization of a Representative Topical Cream Formulation

Containing TEALS

Parameter Specification Typical Result Analytical Method

Appearance
Homogeneous,

smooth white cream
Conforms Visual Inspection

pH 5.5 - 7.0 6.2 pH meter

Viscosity (cP) 20,000 - 50,000 35,000 Brookfield Viscometer

Spreadability (g.cm/s) 10 - 20 15 Parallel plate method

Globule Size (µm) 1 - 10 4.5 Optical Microscopy

Drug Content (%) 95.0 - 105.0 99.5% HPLC
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The following sections provide detailed protocols for the formulation and evaluation of topical

drug delivery vehicles containing TEALS.

Formulation Protocol: Oil-in-Water (o/w) Emulsion
(Cream)
This protocol describes the preparation of a 100g batch of a topical cream containing a model

lipophilic API.

Materials:

Oil Phase:

Cetostearyl alcohol: 10.0 g

White soft paraffin: 15.0 g

Lipophilic API: 1.0 g

Aqueous Phase:

Triethanolamine Lauryl Sulfate (TEALS): 5.0 g

Propylene glycol: 5.0 g

Purified Water: q.s. to 100 g

Preservative:

Phenoxyethanol: 0.5 g

Procedure:

Oil Phase Preparation: In a clean, dry beaker, combine the cetostearyl alcohol, white soft

paraffin, and the lipophilic API. Heat the mixture to 70-75°C in a water bath with continuous

stirring until all components are melted and uniformly mixed.
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Aqueous Phase Preparation: In a separate beaker, dissolve the TEALS and propylene glycol

in purified water. Heat this aqueous phase to 70-75°C.

Emulsification: Slowly add the hot aqueous phase to the hot oil phase with continuous high-

shear mixing using a homogenizer. Continue homogenization for 10-15 minutes to form a

uniform emulsion.

Cooling: Allow the emulsion to cool down to room temperature with gentle, continuous

stirring.

Preservative Addition: When the temperature of the emulsion is below 40°C, add the

phenoxyethanol and stir until it is completely dispersed.

Final Mixing: Continue gentle stirring until the cream reaches room temperature and has a

consistent, smooth texture.
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Oil Phase Preparation Aqueous Phase Preparation

Combine Cetostearyl Alcohol,
White Soft Paraffin, and API

Heat to 70-75°C

Emulsification:
Add Aqueous Phase to Oil Phase

with High-Shear Mixing

Dissolve TEALS and
Propylene Glycol in Water

Heat to 70-75°C

Cool to < 40°C
with Gentle Stirring

Add Preservative

Continue Stirring until
Room Temperature

Final Cream Formulation
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Start IVRT Study

Prepare and Assemble
Franz Diffusion Cell

Apply Topical Formulation
to Membrane

Collect Samples from
Receptor Chamber at

Predetermined Intervals

Analyze Drug Concentration
in Samples (HPLC/UV-Vis)

Calculate Cumulative
Drug Release

Repeat for all time points

End of Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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